Cas no 1172079-91-2 (3-((1H-Pyrazol-1-yl)methyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 3-((1H-Pyrazol-1-yl)methyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1172079-91-2
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• MDL: MFCD10699003
• CID: 5157330
• Update Time: 2026-03-04

3-((1H-Pyrazol-1-yl)methyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-((1H-Pyrazol-1-yl)methyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
• 3-(1H-pyrazol-1-ylmethyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine
• STK400225
• 1-({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)-1H-pyrazole
• 3-(pyrazol-1-ylmethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
• 1,2,4-Triazolo[4,3-a]pyridine, 5,6,7,8-tetrahydro-3-(1H-pyrazol-1-ylmethyl)-

• MDL： MFCD10699003
• Inchi： 1S/C10H13N5/c1-2-7-15-9(4-1)12-13-10(15)8-14-6-3-5-11-14/h3,5-6H,1-2,4,7-8H2
• InChI Key： LEAJFRZARNXSCU-UHFFFAOYSA-N
• SMILES： N12C(CN3C=CC=N3)=NN=C1CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 0.1
• Topological Polar Surface Area: 48.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-((1H-Pyrazol-1-yl)methyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine

3-((1H-Pyrazol-1-yl)methyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine: A Comprehensive Overview

The compound with CAS No. 1172079-91-2, known as 3-((1H-Pyrazol-1-yl)methyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising pharmacological properties. This compound belongs to the class of fused heterocyclic compounds, which are widely explored for their potential in drug discovery. The pyrazole and triazolo[4,3-a]pyridine moieties within its structure contribute to its versatility and reactivity.

Recent studies have highlighted the importance of fused heterocycles in designing bioactive molecules. The triazolo[4,3-a]pyridine core is particularly interesting due to its ability to act as a scaffold for various pharmacophores. This structure allows for extensive functionalization at multiple positions, enabling the creation of derivatives with diverse biological activities. For instance, modifications at the pyrazole ring can significantly influence the compound's ability to interact with biological targets such as enzymes or receptors.

One of the most notable aspects of this compound is its potential in antimicrobial research. Studies have shown that derivatives of this compound exhibit potent activity against a range of bacterial and fungal pathogens. The pyrazole moiety is known to enhance antimicrobial properties by stabilizing metal ions or interacting directly with microbial cell membranes. This makes the compound a valuable lead in the development of new antimicrobial agents.

In addition to its antimicrobial properties, this compound has also been explored for its anti-inflammatory effects. Research indicates that certain derivatives can inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells). These findings suggest that the compound could be a promising candidate for treating inflammatory diseases such as arthritis or inflammatory bowel disease.

The synthesis of 3-((1H-Pyrazol-1-yl)methyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The construction of the triazolo[4,3-a]pyridine ring typically requires a combination of cyclization reactions and coupling techniques. The incorporation of the pyrazole group is achieved through nucleophilic substitution or coupling reactions under specific conditions.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have explored environmentally friendly methods such as microwave-assisted synthesis or catalytic processes to improve yield and reduce waste. These approaches not only enhance the efficiency of synthesis but also align with current trends toward sustainable drug development.

The pharmacokinetic properties of this compound are another area of active research. Studies have shown that certain derivatives exhibit favorable absorption profiles and low toxicity in preclinical models. These characteristics make them suitable candidates for further development into orally available drugs.

Moreover, computational studies using molecular docking and QSAR (quantitative structure-activity relationship) modeling have provided valuable insights into the binding interactions between this compound and its biological targets. These studies have identified key residues and binding motifs that are critical for activity, guiding further optimization efforts.

In conclusion,3-((1H-Pyrazol-1-yl)methyl)-5,6,,8-tetrahydro-[1,,4]triazolo[4,,a]pyridine represents a versatile platform for drug discovery with applications in antimicrobial therapy and anti-inflammatory treatments. Its unique structural features and promising biological activities make it a subject of ongoing research interest. As advancements in synthetic methods and computational tools continue to evolve,the potential for developing this compound into clinically relevant drugs remains highly promising.